Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 2'-(dihydrogen phosphate)
Overview
Description
Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 2'-(dihydrogen phosphate) is a useful research compound. Its molecular formula is C16H27LiN6O10P2 and its molecular weight is 532.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 2'-(dihydrogen phosphate) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 2'-(dihydrogen phosphate) including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Biology Research
This compound is used in molecular biology as a ligand for nucleoside receptors , particularly the A1 receptor . It can be converted by membrane-bound phosphatases into nucleosides, which then act as ligands for nucleoside receptors. This is crucial for studying signal transduction pathways and understanding the molecular mechanisms of various cellular processes.
Biochemical Assays
In biochemical assays, this compound serves as a substrate or inhibitor for enzymes that interact with nucleotides or nucleoside diphosphates . This application is essential for enzyme characterization, understanding enzyme kinetics, and screening for potential drug candidates.
Drug Discovery
The compound’s interaction with nucleoside receptors makes it a valuable tool in drug discovery . It can be used to develop new therapeutic agents that target these receptors, which are implicated in a range of diseases, including cardiovascular disorders and cancer .
Neuroscience Research
In neuroscience, the compound is used to study purinergic signaling , which involves neurotransmission and neuromodulation mediated by purine nucleotides and nucleosides . This research can lead to a better understanding of brain function and the development of treatments for neurological diseases.
Immunology
This compound can modulate immune responses by acting on adenosine receptors on immune cells . This application is significant for research into autoimmune diseases, inflammation, and the development of immunotherapies.
Cancer Research
In cancer research, the compound is used to investigate the role of adenosine signaling in tumor progression and the tumor microenvironment . Understanding these pathways can help in the development of novel cancer treatments that target adenosine receptors.
properties
IUPAC Name |
lithium;[(2R,3R,4R,5R)-5-[6-(6-aminohexylamino)purin-9-yl]-3-hydroxy-4-phosphonooxyoxolan-2-yl]methyl hydrogen phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N6O10P2.Li/c17-5-3-1-2-4-6-18-14-11-15(20-8-19-14)22(9-21-11)16-13(32-34(27,28)29)12(23)10(31-16)7-30-33(24,25)26;/h8-10,12-13,16,23H,1-7,17H2,(H,18,19,20)(H2,24,25,26)(H2,27,28,29);/q;+1/p-1/t10-,12-,13-,16-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BZVXLSAPAPOGFA-KHXPSBENSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)(O)[O-])O)OP(=O)(O)O)NCCCCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[Li+].C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)[O-])O)OP(=O)(O)O)NCCCCCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27LiN6O10P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70635545 |
Source
|
| Record name | Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 2'-(dihydrogen phosphate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
532.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 2'-(dihydrogen phosphate) | |
CAS RN |
55914-62-0 |
Source
|
| Record name | Lithium N-(6-aminohexyl)-5'-O-(hydroxyphosphinato)adenosine 2'-(dihydrogen phosphate) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70635545 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
